Cas no 391876-51-0 (N-(3-benzoyl-4-bromophenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)

• Product Name: N-(3-benzoyl-4-bromophenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• CAS No: 391876-51-0
• MF: C₂₉H₂₃BrN₂O₄S
• MW: 575.472925424576
• CID: 6293161
• PubChem ID: 3497382
• Update Time: 2025-05-20

N-(3-benzoyl-4-bromophenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-benzoyl-4-bromophenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• N-(3-benzoyl-4-bromophenyl)-4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)benzamide
• EU-0072758
• SR-01000444366
• AKOS024578402
• F0473-0269
• N-(3-benzoyl-4-bromophenyl)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzamide
• 391876-51-0
• Oprea1_745683
• SR-01000444366-1

• Inchi： 1S/C29H23BrN2O4S/c30-27-15-12-24(18-26(27)28(33)21-7-2-1-3-8-21)31-29(34)22-10-13-25(14-11-22)37(35,36)32-17-16-20-6-4-5-9-23(20)19-32/h1-15,18H,16-17,19H2,(H,31,34)
• InChI Key： ABMNNHHGOOQSHH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(C1C=CC=CC=1)=O)NC(C1C=CC(=CC=1)S(N1CC2C=CC=CC=2CC1)(=O)=O)=O

Computed Properties

• Exact Mass: 574.05619g/mol
• Monoisotopic Mass: 574.05619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 907
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 91.9Ų

Additional information on N-(3-benzoyl-4-bromophenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

Recent Advances in the Study of N-(3-benzoyl-4-bromophenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS: 391876-51-0)

In recent years, the compound N-(3-benzoyl-4-bromophenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS: 391876-51-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(3-benzoyl-4-bromophenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical properties and stability under various conditions.

One of the most notable aspects of this compound is its mechanism of action. Preliminary studies suggest that it exhibits potent inhibitory effects on specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, recent in vitro experiments have demonstrated its ability to selectively target and inhibit key proteins in the NF-κB signaling pathway, which plays a critical role in inflammation and cancer progression. These findings highlight the compound's potential as a therapeutic agent for conditions such as rheumatoid arthritis and certain types of cancer.

In addition to its anti-inflammatory and anti-cancer properties, N-(3-benzoyl-4-bromophenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide has also been investigated for its neuroprotective effects. Animal studies have shown that the compound can cross the blood-brain barrier and exert protective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's. These effects are believed to be mediated through the modulation of oxidative stress and apoptosis pathways, although further research is needed to fully elucidate the underlying mechanisms.

Despite these promising findings, several challenges remain in the development of this compound as a viable therapeutic agent. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through rigorous preclinical and clinical studies. Recent efforts have focused on optimizing the compound's formulation to enhance its delivery and efficacy, with some studies exploring nanoparticle-based delivery systems to improve its therapeutic index.

In conclusion, N-(3-benzoyl-4-bromophenyl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide represents a promising candidate for the treatment of various diseases, including inflammatory disorders, cancer, and neurodegenerative conditions. Ongoing research aims to further characterize its pharmacological properties and explore its clinical potential. As the scientific community continues to uncover the full scope of its therapeutic benefits, this compound may soon emerge as a key player in the field of chemical biology and pharmaceutical development.